Cas no 90322-45-5 (5-methoxy-7-nitrobenzofuran)

• Product Name: 5-methoxy-7-nitrobenzofuran
• CAS No: 90322-45-5
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 2145192
• PubChem ID: 13581570
• Update Time: 2025-04-21

5-methoxy-7-nitrobenzofuran Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-7-nitrobenzofuran
• SCHEMBL6453041
• 90322-45-5
• DB-296245

• Inchi： 1S/C9H7NO4/c1-13-7-4-6-2-3-14-9(6)8(5-7)10(11)12/h2-5H,1H3
• InChI Key： ZQJZTKVSUFNXIS-UHFFFAOYSA-N
• SMILES： O1C=CC2C=C(C=C(C1=2)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 193.03750770Da
• Monoisotopic Mass: 193.03750770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.2Ų